2-(4-Chloro-2-fluoroanilino)-2-oxoacetic acid methyl ester
Cat. No. B8403639
M. Wt: 231.61 g/mol
InChI Key: UUZSAWDGVHEOFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07576135B2
Procedure details
In a manner similar to that employed in Referential Example 242, the title compound was prepared from 4-chloro-2-fluoroaniline and methyl chlorooxoacetate.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[C:4]([F:9])[CH:3]=1.Cl[C:11](=[O:16])[C:12]([O:14][CH3:15])=[O:13]>>[CH3:15][O:14][C:12](=[O:13])[C:11]([NH:6][C:5]1[CH:7]=[CH:8][C:2]([Cl:1])=[CH:3][C:4]=1[F:9])=[O:16]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC(=C(N)C=C1)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C(=O)OC)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(C(=O)NC1=C(C=C(C=C1)Cl)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
